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Compound of Interest

Compound Name: Welwitindolinone A isonitrile

Cat. No.: B1245564

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview and experimental protocols for the total synthesis

of the complex natural product (±)-Welwitindolinone A isonitrile. The synthesis, developed by

the research group of John L. Wood, showcases several innovative and strategic chemical

transformations.

Retrosynthetic Analysis and Strategic Overview
The total synthesis of (±)-Welwitindolinone A isonitrile is a landmark achievement in natural

product synthesis. The strategy hinges on the rapid construction of the core

bicyclo[4.2.0]octane system, followed by the stereoselective installation of the challenging C12

quaternary center and the adjacent chlorine-bearing stereocenter. The final stages of the

synthesis feature a novel method for the construction of the spiro-oxindole moiety.

The retrosynthetic analysis reveals the key disconnections and strategic bond formations:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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